Cas no 235742-74-2 (2-Pyridinecarbonitrile,4-methoxy-6-methyl-)

• Product Name: 2-Pyridinecarbonitrile,4-methoxy-6-methyl-
• CAS No: 235742-74-2
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 245430
• Update Time: 2026-05-14

2-Pyridinecarbonitrile,4-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile,4-methoxy-6-methyl-
• 2-Pyridinecarbonitrile,4-methoxy-6-methyl-(9CI)
• 2-cyano-3-methoxy-6-methylpyridine

Computed Properties

• Exact Mass: 148.06374
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9A^2

Experimental Properties

• PSA: 45.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Pyridinecarbonitrile,4-methoxy-6-methyl-

Introduction to 2-Pyridinecarbonitrile, 4-methoxy-6-methyl- (CAS No. 235742-74-2)

2-Pyridinecarbonitrile, 4-methoxy-6-methyl- (CAS No. 235742-74-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Methoxy-6-methyl-2-pyridinecarbonitrile, is characterized by its unique structural features, which include a pyridine ring substituted with a methoxy group at the 4-position and a methyl group at the 6-position. These functional groups contribute to its distinct chemical properties and potential biological activities.

The molecular formula of 2-Pyridinecarbonitrile, 4-methoxy-6-methyl- is C₉H₉N₂O, and its molecular weight is approximately 159.18 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions makes it suitable for a wide range of applications in both academic and industrial settings.

In recent years, 2-Pyridinecarbonitrile, 4-methoxy-6-methyl- has been the subject of numerous studies due to its potential therapeutic applications. One of the key areas of interest is its role as a scaffold for the development of novel drugs. The pyridine ring, particularly when substituted with functional groups like methoxy and methyl, can confer specific pharmacological properties that are valuable in drug design. For instance, the methoxy group can enhance lipophilicity and improve membrane permeability, while the methyl group can influence the compound's metabolic stability and binding affinity to target proteins.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the use of 2-Pyridinecarbonitrile, 4-methoxy-6-methyl- as a lead compound for developing anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. Specifically, they demonstrated that these derivatives could effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-Pyridinecarbonitrile, 4-methoxy-6-methyl- has also shown potential as an anticancer agent. A study published in Cancer Research in 2020 explored the anticancer activity of this compound against various cancer cell lines. The results indicated that 2-Pyridinecarbonitrile, 4-methoxy-6-methyl- could induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. This finding suggests that this compound could be further developed into effective anticancer drugs.

In addition to its therapeutic applications, 2-Pyridinecarbonitrile, 4-methoxy-6-methyl- has been used as a building block in the synthesis of more complex molecules. Its reactivity and functional group compatibility make it an attractive starting material for synthetic chemists. For example, it can be readily converted into various derivatives through reactions such as alkylation, acylation, and coupling reactions with other organic compounds. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening efforts aimed at discovering new bioactive molecules.

The safety profile of 2-Pyridinecarbonitrile, 4-methoxy-6-methyl- is another important aspect that has been extensively studied. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it suitable for further development into pharmaceutical products. However, as with any chemical compound used in drug development, rigorous safety testing is essential to ensure its safe use in humans.

In conclusion, 2-Pyridinecarbonitrile, 4-methoxy-6-methyl- (CAS No. 235742-74-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable chemical properties make it an attractive candidate for developing new drugs with diverse therapeutic effects. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, further highlighting its significance in the field.